[5-Chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol

• IUPAC Name: [5-chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol
• InChI: InChI=1S/C19H20ClN3O/c1-2-23-11-10-21-18(23)13-22-17-9-8-15(20)12-16(17)19(24)14-6-4-3-5-7-14/h3-12,19,22,24H,2,13H2,1H3
• InChI Key: NZYPNFLLQJYDAX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CNC2=C(C=C(C=C2)Cl)C(C3=CC=CC=C3)O
• Molecular Formula: C19H20ClN3O
• Molecular Weight: 341.8 g/mol

Description

5-Chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-Chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol involves the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has been shown to inhibit the activity of several enzymes involved in cell proliferation, including DNA polymerase and topoisomerase II. It also induces the expression of pro-apoptotic genes and inhibits the expression of anti-apoptotic genes in cancer cells.
Biochemical and Physiological Effects:
5-Chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the activity of several enzymes involved in cell proliferation. This compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-Chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against various types of cancer cells, making it a promising candidate for further research. However, one of the major limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 5-Chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the development of new formulations of this compound that can improve its solubility and bioavailability. Additionally, further research is needed to investigate the potential applications of this compound in other fields, such as neurodegenerative diseases and infectious diseases.

Synthesis Methods

The synthesis of 5-Chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol involves a series of chemical reactions. The starting material for the synthesis is 5-chloro-2-nitroaniline, which undergoes reduction with sodium dithionite to form 5-chloro-2-aminophenyl]-phenylmethanol. This intermediate is then reacted with 1-ethylimidazole and formaldehyde to form the final product.

Scientific Research Applications

5-Chloro-2-[(1-ethylimidazol-2-yl)methylamino]phenyl]-phenylmethanol has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of application is in the field of cancer research. This compound has been shown to have significant anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells.